Cas no 2171789-01-6 (3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171789-01-6
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6526454
• PubChem ID: 165458397
• Update Time: 2025-05-20

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• EN300-1537117
• 3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid
• 2171789-01-6

• Inchi： 1S/C32H36N2O6/c1-20(2)28(17-29(35)36)33-31(37)30(21(3)39-18-22-11-5-4-6-12-22)34-32(38)40-19-27-25-15-9-7-13-23(25)24-14-8-10-16-26(24)27/h4-16,20-21,27-28,30H,17-19H2,1-3H3,(H,33,37)(H,34,38)(H,35,36)
• InChI Key： HKJREENRSQGWOZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CC(=O)O)C(C)C)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

Introduction to 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic Acid (CAS No. 2171789-01-6)

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid, identified by its CAS number 2171789-01-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural complexity of this molecule, characterized by its benzyloxy, fluoren-9-yl, and methoxycarbonyl functional groups, contributes to its unique chemical properties and biological interactions.

The benzyloxy group in the molecular structure of 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid plays a crucial role in modulating the compound's solubility and stability. This feature is particularly important in pharmaceutical formulations, where solubility is a critical factor for drug absorption and efficacy. Additionally, the presence of the fluoren-9-yl moiety introduces a rigid aromatic framework, which can influence the compound's binding affinity to biological targets. The methoxycarbonyl group further enhances the molecule's reactivity, enabling it to participate in various chemical transformations that are essential for drug synthesis.

In recent years, there has been a growing interest in the development of novel compounds that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid has emerged as a promising candidate in this context due to its multifaceted structural features. Research studies have demonstrated that this compound exhibits inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, preliminary investigations suggest that it may interfere with the activity of kinases and proteases that are aberrantly expressed in cancer cells.

The fluoren-9-yl substituent in the molecule is particularly noteworthy for its potential role in enhancing the compound's interaction with biological targets. Fluorene derivatives are known for their ability to bind tightly to proteins, which can lead to prolonged drug action and improved therapeutic outcomes. This property makes 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid an attractive scaffold for designing next-generation drugs. Furthermore, the methoxycarbonyl group can be exploited for prodrug development, where it can be selectively cleaved in vivo to release the active form of the drug.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid with greater accuracy. Molecular docking studies have revealed that this compound can bind to specific pockets on target proteins with high affinity. These findings provide a rational basis for designing structure-based drug candidates that exhibit improved selectivity and potency. Additionally, virtual screening techniques have been employed to identify potential analogs of this compound that may offer enhanced pharmacological properties.

The synthesis of 3-3-(benzyloxy)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamido}-4-methylpentanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyloxy, fluoren--ylylmethoxycarbonyl, and butanamido groups necessitates expertise in protective group chemistry and regioselective transformations. Recent advancements in synthetic methodologies have made it possible to streamline these processes, thereby reducing production costs and improving yields. These developments are crucial for translating laboratory discoveries into viable pharmaceutical products.

In conclusion, 3--{((CAS No. 217178--01--6))}-a versatile organic compound with significant therapeutic potential-is a testament to the ongoing progress in medicinal chemistry. Its unique structural features, including the presence of benzyloxy, fluorenylmethoxy--carbonyl, and butanamide groups, make it an attractive candidate for further investigation. As research continues to uncover new biological activities and synthetic strategies, compounds like this one are poised to play a pivotal role in addressing some of the most challenging diseases faced by humanity today.